Cas no 1189977-24-9 (4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid)

• Product Name: 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid
• CAS No: 1189977-24-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11846165
• CID: 2130000
• PubChem ID: 46738281
• Update Time: 2025-10-11

4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid
• EN300-745492
• 4-(2-Methyl-2H-pyrazol-3-yl)-benzoic acid
• PXB97724
• 1189977-24-9
• 4-(2-methylpyrazol-3-yl)benzoic acid
• DB-357369
• A1-27604
• 4-(1-methyl-1H-pyrazol-5-yl)benzoic acid
• 4-(2-Methyl-2H-pyrazol-3-yl)-benzoicacid
• Z1183445367
• 834-297-0
• AKOS013277709

• MDL： MFCD11846165
• Inchi： 1S/C11H10N2O2/c1-13-10(6-7-12-13)8-2-4-9(5-3-8)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： YJGQJSCTEQJHMT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 202.074
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid

Research Brief on 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid (CAS: 1189977-24-9) in Chemical Biology and Pharmaceutical Applications

4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid (CAS: 1189977-24-9) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazole and benzoic acid moieties, serves as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anti-inflammatory drug development.

One of the most notable advancements involving 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid is its incorporation into the design of selective kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound allow for precise modulation of kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting the JAK/STAT pathway, which is implicated in autoimmune disorders. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger pharmacophores.

In addition to its role in kinase inhibition, 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid has shown promise in the development of anti-inflammatory agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent COX-2 inhibitory activity, with improved pharmacokinetic profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study emphasized the compound's potential to reduce gastrointestinal side effects, a common limitation of current NSAIDs.

The synthetic versatility of 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid has also been a focal point of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route for this compound, leveraging microwave-assisted techniques to optimize efficiency. This advancement is particularly significant for scaling up production in pharmaceutical manufacturing, where cost-effective and sustainable synthesis methods are highly sought after.

Looking ahead, the potential applications of 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid extend beyond its current uses. Preliminary data from ongoing research suggests its utility in targeted drug delivery systems, where its chemical properties enable conjugation with nanoparticles and other carriers. Furthermore, its role in fragment-based drug discovery (FBDD) is being explored, with early-stage studies indicating its suitability as a fragment for hit-to-lead optimization.

In conclusion, 4-(2-Methyl-2H-pyrazol-3-yl)benzoic acid (CAS: 1189977-24-9) represents a promising candidate for diverse pharmaceutical applications. Its structural flexibility, combined with its demonstrated biological activity, positions it as a valuable tool in the development of next-generation therapeutics. Continued research into its mechanisms and derivatives is expected to yield further breakthroughs in the coming years.